4-(4-Nitro-1H-pyrazol-1-yl)butanenitrile
Description
Scientific Research Applications
Energetic Materials Synthesis
Research into novel energetic materials has explored compounds with pyrazole rings, such as the synthesis of polynitro azoxypyrazole-based compounds. These compounds exhibit high thermal stability and moderate to high detonation performance, making them candidates for energetic applications. For instance, specific synthesized compounds demonstrated high thermal stability, low mechanical sensitivity, and moderate detonation performance, suggesting their potential in energetic material applications (Yang et al., 2021).
Coordination Chemistry
In coordination chemistry, the pyrazole ring has been utilized to form complexes with transition metals. Such complexes have been investigated for their structural characteristics and potential magnetic properties. For example, reactions between Cu(hfac)2 and nitronyl nitroxide biradicals with pyrazole groups led to the formation of framework and polymer compounds. These compounds exhibit interesting structural features, such as macrohelixes and ferromagnetic exchange interactions, which are significant for studying magnetic materials (Tretyakov et al., 2006).
properties
IUPAC Name |
4-(4-nitropyrazol-1-yl)butanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O2/c8-3-1-2-4-10-6-7(5-9-10)11(12)13/h5-6H,1-2,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFNWYJIZXKGSQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CCCC#N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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![4-[2-(4-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile](/img/structure/B6320439.png)
